Cas no 543-29-3 (Nitric acid,2-methylpropyl ester)

Nitric acid, 2-methylpropyl ester (commonly known as isobutyl nitrate) is an organic nitrate ester with the molecular formula C₄H₉NO₃. This compound is characterized by its role as a nitrating agent and its use in organic synthesis, particularly in the introduction of nitro groups into target molecules. Its advantages include moderate reactivity, which allows for controlled nitration reactions, and its compatibility with a range of organic substrates. The ester's volatility and solubility in common organic solvents facilitate efficient reaction conditions and product isolation. Careful handling is required due to its potential sensitivity to shock and thermal decomposition.
Nitric acid,2-methylpropyl ester structure
543-29-3 structure
Product Name:Nitric acid,2-methylpropyl ester
CAS No:543-29-3
MF:C4H9NO3
MW:119.119161367416
CID:375585
PubChem ID:10974
Update Time:2025-06-09

Nitric acid,2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Nitric acid,2-methylpropyl ester
    • 2-methylpropyl nitrate
    • 2-methyl-1-nitroooxy-propane
    • 2-methyl-1-nitrooxy-propane
    • ISOBUTYL NITRATE
    • Isobutyl nitrite
    • Nitric acid,isobutyl ester
    • 2-Methyl-1-propyl nitrate
    • isobutylnitrat
    • UNII-356EF349VI
    • nitric acid isobutyl ester
    • NS00033048
    • 543-29-3
    • METHYL2-(PYRROLIDIN-3-YL)ACETATE
    • Isobutylnitrate
    • ISOBUTYL NITRATE [MI]
    • 356EF349VI
    • EINECS 208-842-2
    • SCHEMBL324571
    • DTXSID70202655
    • FT-0627374
    • CHEMBL401409
    • Nitric acid, 2-methylpropyl ester
    • Nitric acid, isobutyl ester
    • Nitric acid 2-methylpropyl ester
    • Q27256428
    • AKOS015912697
    • isobutyl nitrate;2-methylpropyl nitrate;
    • DTXCID00125146
    • DB-052541
    • MDL: MFCD00010444
    • Inchi: 1S/C4H9NO3/c1-4(2)3-8-5(6)7/h4H,3H2,1-2H3
    • InChI Key: LNNXFUZKZLXPOF-UHFFFAOYSA-N
    • SMILES: O(CC(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 119.05800
  • Monoisotopic Mass: 119.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 75.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.044±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: <0 ºC
  • Boiling Point: 123.4 ºC
  • Flash Point: 40.9±20.4 ºC,
  • Refractive Index: n20/D 1.402(lit.)
  • Solubility: Slightly soluble (2.7 g/l) (25 º C),
  • PSA: 55.05000
  • LogP: 1.37390
  • Merck: 13,5164
  • Solubility: Not determined

Nitric acid,2-methylpropyl ester Security Information

  • Hazardous Material transportation number:UN 3272 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: R1;R5;R10;R20/21/22;R36/37/38
  • Safety Instruction: S15; S26; S27; S36/37/39
  • Hazardous Material Identification: E Xn
  • Safety Term:3.1
  • Packing Group:II
  • Risk Phrases:R1; R5; R10; R20/21/22; R36/37/38
  • Packing Group:II
  • Hazard Level:3.1
  • HazardClass:3.1
  • PackingGroup:II

Nitric acid,2-methylpropyl ester Customs Data

  • HS CODE:2920909090
  • Customs Data:

    China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Nitric acid,2-methylpropyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-507135-5 ml
Isobutyl nitrate,
543-29-3
5 ml
¥903.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-507135A-50 ml
Isobutyl nitrate,
543-29-3
50 ml
¥7521.00 2023-09-05
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.